Cas no 2228296-98-6 (4-(3-amino-1,1-difluoropropan-2-yl)-N,N-dimethylbenzamide)

• Product Name: 4-(3-amino-1,1-difluoropropan-2-yl)-N,N-dimethylbenzamide
• CAS No: 2228296-98-6
• MF: C₁₂H₁₆F₂N₂O
• MW: 242.265049934387
• CID: 6269181
• PubChem ID: 165973283
• Update Time: 2025-06-27

4-(3-amino-1,1-difluoropropan-2-yl)-N,N-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-1,1-difluoropropan-2-yl)-N,N-dimethylbenzamide
• 2228296-98-6
• EN300-1956454

• Inchi： 1S/C12H16F2N2O/c1-16(2)12(17)9-5-3-8(4-6-9)10(7-15)11(13)14/h3-6,10-11H,7,15H2,1-2H3
• InChI Key： SRLQAHWOXBMSLF-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(C(N(C)C)=O)=CC=1)F

Computed Properties

• Exact Mass: 242.12306946g/mol
• Monoisotopic Mass: 242.12306946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.3Ų

Additional information on 4-(3-amino-1,1-difluoropropan-2-yl)-N,N-dimethylbenzamide

Professional Introduction to 4-(3-amino-1,1-difluoropropan-2-yl)-N,N-dimethylbenzamide (CAS No. 2228296-98-6)

4-(3-amino-1,1-difluoropropan-2-yl)-N,N-dimethylbenzamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228296-98-6, represents a unique structural motif that has been explored for its potential biological activities. The presence of both amine and amide functional groups in its molecular structure suggests a high degree of versatility, making it a valuable candidate for further investigation in medicinal chemistry.

The compound's structure consists of a benzamide core substituted with a 3-amino-1,1-difluoropropan-2-yl side chain. This particular arrangement of atoms and functional groups has been studied for its interaction with various biological targets, including enzymes and receptors. The fluorine atoms in the side chain are particularly noteworthy, as they can influence the compound's metabolic stability and binding affinity. Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic resistance.

In the context of current pharmaceutical research, 4-(3-amino-1,1-difluoropropan-2-yl)-N,N-dimethylbenzamide has been investigated for its potential role in addressing various therapeutic challenges. The benzamide moiety is well-known for its presence in numerous bioactive molecules, often serving as a key pharmacophore. Its ability to interact with biological systems makes it a promising scaffold for developing new drugs. The amine group in the side chain further expands the compound's potential applications, as it can participate in hydrogen bonding interactions, which are crucial for enzyme inhibition and receptor binding.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies on 4-(3-amino-1,1-difluoropropan-2-yl)-N,N-dimethylbenzamide have revealed potential interactions with enzymes involved in inflammatory pathways. These findings align with the growing interest in developing novel therapeutics targeting inflammation-related diseases. The compound's unique structural features make it an attractive candidate for further exploration in this area.

The synthesis of 4-(3-amino-1,1-difluoropropan-2-yl)-N,N-dimethylbenzamide presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms into the molecule requires precise control over reaction conditions to ensure high yield and purity. However, modern synthetic methodologies have made significant strides in facilitating the incorporation of fluorinated moieties into complex organic structures. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly effective in constructing the desired framework of this compound.

The pharmacological evaluation of 4-(3-amino-1,1-difluoropropan-2-yl)-N,N-dimethylbenzamide has been ongoing, with several preliminary studies suggesting promising results. In vitro assays have indicated potential activity against targets relevant to neurological disorders, where modulation of inflammatory pathways plays a critical role. Additionally, the compound's ability to cross the blood-brain barrier has been a point of interest, as this property is often essential for effective central nervous system therapies.

The future direction of research on 4-(3-amino-1,1-difluoropropan-2-yl)-N,N-dimethylbenzamide may include exploring its analogs and derivatives to optimize its pharmacological profile. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the compound's activity and selectivity. This approach is commonly employed in drug discovery to identify lead compounds with enhanced therapeutic potential.

The broader implications of this research extend beyond individual therapeutic applications. The development of novel chemical entities like 4-(3-amino-1,1-difluoropropan-2-yl)-N,N-dimethylbenzamide contributes to the advancement of medicinal chemistry as a whole. Such compounds serve as valuable tools for understanding biological mechanisms and designing more effective treatments for human diseases. The integration of interdisciplinary approaches, combining synthetic chemistry with pharmacology and computational modeling, is essential for maximizing the impact of these efforts.

In conclusion, 4-(3-amino-1,1-difluoropropan-2-yl)-N,N-dimethylbenzamide represents a fascinating chemical entity with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a subject of intense study. As research continues to uncover new insights into its properties and applications, this compound is poised to play a vital role in the development of next-generation therapeutics.